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Compound of Interest

5-Methylthiophene-3-carboxylic

Compound Name: ]
acid

Cat. No.: B102785

This document provides critical safety and logistical guidance for the proper disposal of 5-
Methylthiophene-3-carboxylic acid (CAS No: 19156-50-4). The following procedures are
compiled to ensure the safety of laboratory personnel and adherence to regulatory standards.

This guide is intended for researchers, scientists, and professionals in the drug development
field.

I. Hazard Profile and Safety Precautions

5-Methylthiophene-3-carboxylic acid is a combustible solid that can cause serious eye
irritation.[1] It is crucial to handle this compound with appropriate personal protective
equipment and within a controlled environment to minimize exposure risks.
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Hazard Category Description Precautionary Statements

Wear eye protection, such as
safety glasses or goggles. If in
) S eyes, rinse cautiously with
o Causes serious eye irritation .
Eye Irritation water for several minutes.
(H319).[1] )

Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Keep away from heat, sparks,
Combustibility Combustible solid.[1] and open flames. Store in a

well-ventilated place.[2]

Wash hands thoroughly after
G | Handli Avoid breathing dust and handling.[2] Use in a well-
eneral Handlin
J contact with skin and eyes. ventilated area or within a

fume hood.[3]

Il. Personal Protective Equipment (PPE)

When handling 5-Methylthiophene-3-carboxylic acid for disposal, the following personal
protective equipment is mandatory:

Eye and Face Protection: Chemical safety goggles or glasses.[1][2]

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator is recommended if dust is generated.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

lll. Step-by-Step Disposal Protocol

The primary method for the disposal of 5-Methylthiophene-3-carboxylic acid is through an
approved hazardous waste disposal program. Under no circumstances should this chemical be
disposed of down the drain or in regular trash.

o Waste Collection:
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o Collect waste 5-Methylthiophene-3-carboxylic acid in a dedicated, properly labeled, and
sealed container.

o The container must be compatible with the chemical; a high-density polyethylene (HDPE)
or glass container is generally suitable.

e Labeling:

o Clearly label the waste container with "THAZARDOUS WASTE," the full chemical name "5-
Methylthiophene-3-carboxylic acid,” and the CAS number "19156-50-4."

o Include any relevant hazard pictograms (e.g., irritant).[1]
o Storage:

o Store the sealed waste container in a designated satellite accumulation area for
hazardous waste.

o The storage area should be cool, dry, and well-ventilated, away from heat and ignition
sources.

o Ensure the container is stored separately from incompatible materials.
o Waste Pickup:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Follow all institutional, local, regional, and national regulations for hazardous waste
disposal.[2][3]

IV. Spill Management
In the event of a spill, adhere to the following procedures:
o Evacuate: Immediately evacuate the area and alert nearby personnel.

o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
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e Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

o Cleanup: Wearing appropriate PPE, carefully sweep or scoop the absorbed material and
place it in a sealed, labeled container for hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, and collect the
cleaning materials as hazardous waste.

e Reporting: Report the spill to your institution's EHS department.

V. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-
Methylthiophene-3-carboxylic acid.
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Caption: Disposal workflow for 5-Methylthiophene-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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